Cas no 1346697-40-2 (5-Bromo-4-(cyclopropylmethyl)pyrimidine)

• Product Name: 5-Bromo-4-(cyclopropylmethyl)pyrimidine
• CAS No: 1346697-40-2
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 1033482
• PubChem ID: 71303688
• Update Time: 2025-10-24

5-Bromo-4-(cyclopropylmethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(cyclopropylmethyl)pyrimidine
• SB59270
• DTXSID00745085
• 1346697-40-2
• A929727

• Inchi： 1S/C8H9BrN2/c9-7-4-10-5-11-8(7)3-6-1-2-6/h4-6H,1-3H2
• InChI Key： RIRVCSZQSBRWAT-UHFFFAOYSA-N
• SMILES： BrC1=CN=CN=C1CC1CC1

Computed Properties

• Exact Mass: 211.99491g/mol
• Monoisotopic Mass: 211.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-4-(cyclopropylmethyl)pyrimidine

5-Bromo-4-(cyclopropylmethyl)pyrimidine (CAS No. 1346697-40-2): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

5-Bromo-4-(cyclopropylmethyl)pyrimidine (CAS No. 1346697-40-2) is a versatile compound that has gained significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrimidines, which are essential building blocks in nucleic acids and various pharmaceuticals. In this article, we will delve into the synthesis, properties, and applications of 5-Bromo-4-(cyclopropylmethyl)pyrimidine, highlighting its role in drug discovery and development.

Synthesis of 5-Bromo-4-(cyclopropylmethyl)pyrimidine

The synthesis of 5-Bromo-4-(cyclopropylmethyl)pyrimidine involves a series of well-defined chemical reactions. One common approach is the reaction of 4-chloropyrimidine with cyclopropylmethyl bromide, followed by bromination at the 5-position. This method has been extensively studied and optimized to achieve high yields and purity. The reaction typically proceeds via a nucleophilic substitution mechanism, where the chlorine atom at the 4-position is replaced by the cyclopropylmethyl group, followed by bromination using a suitable brominating agent such as N-bromosuccinimide (NBS).

The choice of solvents and reaction conditions plays a crucial role in the efficiency and selectivity of the synthesis. For instance, polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are often used to facilitate the nucleophilic substitution step. The temperature and reaction time are also critical parameters that need to be carefully controlled to ensure optimal yields and minimize side reactions.

Physical and Chemical Properties

5-Bromo-4-(cyclopropylmethyl)pyrimidine is a white crystalline solid with a molecular weight of 238.1 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and acetone but has limited solubility in water. The compound exhibits strong UV absorption due to its aromatic pyrimidine ring, making it suitable for analytical techniques like UV-Vis spectroscopy.

The presence of the bromine atom at the 5-position imparts significant reactivity to the molecule, making it an excellent precursor for further functionalization. The cyclopropylmethyl substituent at the 4-position adds steric bulk and influences the electronic properties of the pyrimidine ring, which can be advantageous in designing molecules with specific biological activities.

Biological Activities and Applications

5-Bromo-4-(cyclopropylmethyl)pyrimidine has been investigated for its potential biological activities, particularly in the context of drug discovery. One area of interest is its use as a scaffold for developing novel antiviral agents. Pyrimidines are known to exhibit antiviral properties, and the introduction of functional groups like bromine and cyclopropylmethyl can enhance these activities by modulating interactions with viral targets.

A recent study published in the Journal of Medicinal Chemistry reported that derivatives of 5-Bromo-4-(cyclopropylmethyl)pyrimidine showed promising activity against influenza viruses. The researchers found that these compounds could inhibit viral replication by interfering with key viral enzymes such as neuraminidase. This finding opens up new avenues for developing more effective antiviral drugs based on this scaffold.

In addition to antiviral applications, 5-Bromo-4-(cyclopropylmethyl)pyrimidine has also been explored for its potential as an anticancer agent. Pyrimidine-based compounds have been shown to exhibit cytotoxic effects on various cancer cell lines by disrupting DNA synthesis or inducing apoptosis. A study published in Cancer Research demonstrated that certain derivatives of 5-Bromo-4-(cyclopropylmethyl)pyrimidine were effective in inhibiting tumor growth in xenograft models.

Safety Considerations and Future Prospects

Safety is a critical aspect when considering compounds for pharmaceutical applications. While no specific safety concerns have been reported for 5-Bromo-4-(cyclopropylmethyl)pyrimidine, it is essential to conduct thorough toxicological studies to ensure its safety profile before advancing it into clinical trials. These studies should include assessments of genotoxicity, mutagenicity, and potential adverse effects on major organs.

The future prospects for 5-Bromo-4-(cyclopropylmethyl)pyrimidine are promising. Ongoing research is focused on optimizing its structure to enhance its biological activities while minimizing potential side effects. Additionally, efforts are being made to develop efficient synthetic routes that can produce this compound on a larger scale for preclinical and clinical studies.

In conclusion, 5-Bromo-4-(cyclopropylmethyl)pyrimidine (CAS No. 1346697-40-2) is a valuable compound with diverse applications in medicinal chemistry. Its unique structural features make it an attractive scaffold for developing novel drugs with potential antiviral and anticancer activities. As research continues to advance, it is likely that this compound will play an increasingly important role in drug discovery and development.